Cas no 1021073-65-3 (8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021073-65-3
• MF: C₁₇H₂₃N₃O₅S
• MW: 381.446623086929
• CID: 5833666
• PubChem ID: 42065054
• Update Time: 2025-07-09

8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)sulfonyl-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630712
• F2241-0279
• 1021073-65-3
• 8-((4-ethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C17H23N3O5S/c1-3-20-15(21)17(18-16(20)22)9-11-19(12-10-17)26(23,24)14-7-5-13(6-8-14)25-4-2/h5-8H,3-4,9-12H2,1-2H3,(H,18,22)
• InChI Key： GDMRJILVFVVFBN-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OCC)C=C3)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 381.13584202g/mol
• Monoisotopic Mass: 381.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021073-65-3)

8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, with the CAS number 1021073-65-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are known for their three-dimensional complexity and versatility in drug design. The presence of both sulfonyl and triazaspiro moieties in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for spirocyclic derivatives has surged, driven by their applications in developing novel therapeutics for neurological disorders and metabolic diseases. Researchers are particularly interested in 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione due to its potential as a modulator of enzyme activity and receptor binding. Its CAS no. 1021073-65-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

The compound's ethoxybenzenesulfonyl group contributes to its solubility and bioavailability, which are critical factors in drug development. Additionally, the spiro[4.5]decane core provides structural rigidity, enhancing its ability to interact with biological targets selectively. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

From a synthetic perspective, 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione poses intriguing challenges for organic chemists. Its synthesis often involves multi-step reactions, including sulfonylation and spirocyclization, which require careful optimization to achieve high yields and purity. The compound's CAS 1021073-65-3 is commonly referenced in protocols exploring innovative synthetic routes for heterocyclic compounds.

Beyond its pharmaceutical potential, this compound has also been studied for its material science applications. The triazaspiro framework can impart unique electronic properties, making it a candidate for advanced materials such as organic semiconductors or catalysts. This dual applicability in life sciences and material chemistry further underscores its versatility.

As the scientific community continues to explore 8-(4-ethoxybenzenesulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, its CAS no. 1021073-65-3 remains a focal point for innovation. Whether in drug discovery or material engineering, this compound exemplifies the intersection of structural complexity and functional diversity, offering exciting opportunities for future research and development.